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Compound of Interest

Compound Name: 3-Bromo-5-fluorobenzonitrile

Cat. No.: B1333829 Get Quote

A summary of the key physical and chemical properties of 3-Bromo-5-fluorobenzonitrile is

presented below. These properties are essential for understanding its behavior in various

solvent systems.

Property Value Reference

Molecular Formula C₇H₃BrFN [1][2][3]

Molecular Weight 200.01 g/mol [1][2][3]

Melting Point 43 °C [2][4]

Boiling Point 218.7 ± 20.0 °C (Predicted) [2][4]

Density 1.69 ± 0.1 g/cm³ (Predicted) [2][4]

Appearance Solid

Solubility Soluble in Methanol [4]

Experimental Protocol for Determining Solubility
The following is a detailed methodology for the experimental determination of the solubility of 3-
Bromo-5-fluorobenzonitrile in various solvents. This protocol is based on standard laboratory

practices for solubility assessment.[5][6][7]
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Objective: To quantitatively determine the solubility of 3-Bromo-5-fluorobenzonitrile in a

range of common laboratory solvents at a specified temperature (e.g., 25 °C).

Materials:

3-Bromo-5-fluorobenzonitrile (solid)

A selection of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, ethyl

acetate, hexane)

Analytical balance

Vials or test tubes with screw caps

Vortex mixer or magnetic stirrer

Constant temperature bath or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 3-Bromo-5-fluorobenzonitrile to a series of vials, each

containing a known volume of a different solvent.

Seal the vials to prevent solvent evaporation.

Place the vials in a constant temperature bath set to the desired temperature (e.g., 25 °C).

Agitate the mixtures using a vortex mixer or magnetic stirrer for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Phase Separation:
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After the equilibration period, allow the vials to stand undisturbed in the constant

temperature bath for a short time to allow the excess solid to settle.

To ensure complete separation of the solid and liquid phases, centrifuge the vials at a

moderate speed.

Sample Preparation for Analysis:

Carefully withdraw an aliquot of the clear supernatant from each vial.

Dilute the aliquot with a known volume of a suitable solvent to a concentration within the

linear range of the analytical method (HPLC or GC).

Quantitative Analysis:

Prepare a series of standard solutions of 3-Bromo-5-fluorobenzonitrile of known

concentrations.

Analyze the standard solutions and the diluted samples using a validated HPLC or GC

method.

Construct a calibration curve from the data obtained with the standard solutions.

Determine the concentration of 3-Bromo-5-fluorobenzonitrile in the diluted samples by

interpolating from the calibration curve.

Calculation of Solubility:

Calculate the original concentration of the saturated solution, taking into account the

dilution factor. The result is the solubility of 3-Bromo-5-fluorobenzonitrile in that specific

solvent at the tested temperature, typically expressed in mg/mL or mol/L.

Experimental Workflow for Solubility Determination
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of 3-Bromo-5-fluorobenzonitrile.
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Caption: Workflow for determining the solubility of a chemical compound.

Logical Flow for Qualitative Solubility Testing
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For a rapid initial assessment, a qualitative solubility testing scheme can be employed. This

helps in classifying the compound based on its solubility in different types of solvents.[5][7][8]

Solvent Series
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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